Cas no 68052-43-7 (5-Hydroxyisophthalamide)

5-Hydroxyisophthalamide Properties

Names and Identifiers

• 5-Hydroxyisophthalamide
• 2-(3-Bromophenyl)-1,3-dioxolane
• 5-hydroxy-1,3-Benzenedicarboxamide
• 5-hydroxybenzene-1,3-dicarboxamide
• 5-hydroxyisophthaldiamide

• MDL： MFCD16038667
• InChIKey： DAKUZVFMMZMWMT-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N2O3/c9-7(12)4-1-5(8(10)13)3-6(11)2-4/h1-3,11H,(H2,9,12)(H2,10,13)
• SMILES： NC(C1=CC(O)=CC(C(N)=O)=C1)=O

Computed Properties

• Exact Mass: 180.053492g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.053492g/mol
• Monoisotopic Mass: 180.053492g/mol
• Topological Polar Surface Area: 106Ų
• Heavy Atom Count: 13
• Complexity: 207
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.99060
• PSA: 106.41000
• Boiling Point: 400.2℃ at 760 mmHg
• Solubility: Slightly soluble (5.6 g/l) (25 º C),
• Density: 1.438±0.06 g/cm3 (20 ºC 760 Torr),